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Compound Name: Diethylstilbestrol-d3

Cat. No.: B12424358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylstilbestrol-d3 (DES-d3) is a deuterated analog of Diethylstilbestrol (DES), a synthetic

nonsteroidal estrogen. The strategic replacement of three hydrogen atoms with deuterium

isotopes makes DES-d3 an invaluable tool in analytical and research settings, particularly as

an internal standard for mass spectrometry-based quantification of Diethylstilbestrol in complex

biological matrices.[1] This guide provides a comprehensive overview of the known

physicochemical properties of Diethylstilbestrol-d3, detailed experimental protocols for their

determination, and a summary of the pertinent biological signaling pathways.

Physicochemical Data
The incorporation of deuterium atoms into the Diethylstilbestrol structure results in a molecule

with a higher molecular weight than its non-deuterated counterpart. While many of the bulk

physicochemical properties are expected to be similar to DES, the difference in mass is critical

for its application as an internal standard.

Table 1: Physicochemical Properties of Diethylstilbestrol-d3 and Diethylstilbestrol
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Property Diethylstilbestrol-d3
Diethylstilbestrol (for
comparison)

IUPAC Name
(E)-4,4'-(hex-3-ene-3,4-diyl-

1,1,1-d3)diphenol

4,4'-((1E)-1,2-diethyl-1,2-

ethenediyl)bisphenol

Molecular Formula C₁₈H₁₇D₃O₂ C₁₈H₂₀O₂

Molecular Weight 271.37 g/mol [1] 268.35 g/mol [2]

Appearance
Off-white to white crystalline

powder[3][4]

Off-white crystalline solid[3][5]

[6]

Melting Point
Not explicitly reported,

expected to be similar to DES.
169 - 175 °C[3]

Boiling Point Not available. Not available.

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethylformamide. Sparingly

soluble in aqueous buffers.[6]

Soluble in alcohol, ether,

chloroform, and fatty oils.

Insoluble in water.[6]

Odor Odorless[3][4] Odorless[3][4]

Experimental Protocols
Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point of a solid crystalline compound

like Diethylstilbestrol-d3 using a standard melting point apparatus.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Sample of Diethylstilbestrol-d3

Spatula
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Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the Diethylstilbestrol-d3 sample consists of large crystals, gently

pulverize a small amount to a fine powder using a mortar and pestle.

Loading the Capillary Tube: Invert an open-ended capillary tube and press the open end into

the powdered sample. A small amount of sample will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

cause the sample to fall to the bottom. The packed sample height should be 2-3 mm.[7][8][9]

[10][11]

Melting Point Measurement:

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a moderate rate until the temperature is about 15-20°C below

the expected melting point of Diethylstilbestrol (around 150°C).

Decrease the heating rate to approximately 1-2°C per minute to ensure thermal

equilibrium.

Observe the sample through the magnifying lens.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has melted into a clear liquid (the end

of the melting range).

Data Recording: Report the melting point as a range from the temperature of initial melting to

the temperature of complete melting. For a pure compound, this range is typically narrow

(0.5-2°C).

Determination of Solubility (Visual Inspection Method)
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This protocol provides a general procedure for determining the qualitative solubility of

Diethylstilbestrol-d3 in various solvents.

Materials:

Diethylstilbestrol-d3

A selection of solvents (e.g., water, ethanol, DMSO, dimethylformamide, aqueous buffers)

Small test tubes or vials

Vortex mixer

Spatula

Graduated pipettes or syringes

Procedure:

Sample Preparation: Weigh a small, known amount of Diethylstilbestrol-d3 (e.g., 1-5 mg)

and place it into a clean, dry test tube.

Solvent Addition: Add a small, measured volume of the desired solvent (e.g., 1 mL) to the

test tube.

Mixing: Vigorously mix the contents of the test tube using a vortex mixer for at least 30

seconds.

Observation: Visually inspect the solution against a dark and light background to determine if

the solid has completely dissolved. The absence of any visible solid particles indicates that

the compound is soluble at that concentration.

Incremental Solvent Addition: If the solid has not completely dissolved, add additional

measured volumes of the solvent incrementally, vortexing after each addition, until the solid

dissolves or a practical volume limit is reached.

Data Recording: Record the solubility in terms of "soluble," "sparingly soluble," or "insoluble"

at the tested concentrations. For quantitative determination, more advanced techniques such
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as shake-flask method followed by concentration analysis would be required.[12][13][14][15]

Signaling Pathway and Experimental Workflow
Diethylstilbestrol Signaling Pathway
Diethylstilbestrol, like other estrogens, primarily exerts its biological effects by binding to and

activating estrogen receptors (ERα and ERβ). This interaction triggers a cascade of molecular

events that can be broadly categorized into genomic and non-genomic pathways, ultimately

leading to changes in gene expression and cellular function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/diethylstilbestrol-d3.html
https://veeprho.com/product-category/diethylstilbestrol-impurities/
https://www.fishersci.com/store/msds?partNumber=AC204130050&productDescription=DIETHYLSTILBESTROL+99%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0709.pdf
https://cdn.caymanchem.com/cdn/msds/10006876m.pdf
https://cdn.caymanchem.com/cdn/insert/10006876.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://labtesting.wuxiapptec.com/2024/04/04/drug-solubility-testing-drug-discovery-development/
https://jeodpp.jrc.ec.europa.eu/ftp/jrc-opendata/EURL-ECVAM/datasets/ThyroidMethods/2a/Method%202a_SOP_Solubility_Part%201-2_JRC132976.pdf
https://www.benchchem.com/product/b12424358#what-are-the-physicochemical-properties-of-diethylstilbestrol-d3
https://www.benchchem.com/product/b12424358#what-are-the-physicochemical-properties-of-diethylstilbestrol-d3
https://www.benchchem.com/product/b12424358#what-are-the-physicochemical-properties-of-diethylstilbestrol-d3
https://www.benchchem.com/product/b12424358#what-are-the-physicochemical-properties-of-diethylstilbestrol-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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